Cas no 2137566-45-9 (5-bromo-7-methyl-2-(2-methylbutyl)-1,2,4triazolo1,5-apyridine)

5-bromo-7-methyl-2-(2-methylbutyl)-1,2,4triazolo1,5-apyridine structure
2137566-45-9 structure
Product Name:5-bromo-7-methyl-2-(2-methylbutyl)-1,2,4triazolo1,5-apyridine
CAS No:2137566-45-9
MF:C12H16BrN3
MW:282.17954158783
CID:5866793
PubChem ID:165473681
Update Time:2024-01-05

5-bromo-7-methyl-2-(2-methylbutyl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-7-methyl-2-(2-methylbutyl)-1,2,4triazolo1,5-apyridine
    • 5-bromo-7-methyl-2-(2-methylbutyl)-[1,2,4]triazolo[1,5-a]pyridine
    • EN300-1104575
    • 2137566-45-9
    • Inchi: 1S/C12H16BrN3/c1-4-8(2)6-11-14-12-7-9(3)5-10(13)16(12)15-11/h5,7-8H,4,6H2,1-3H3
    • InChI Key: XPKFBSUHXPZGHJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C)=CC2=NC(CC(C)CC)=NN21

Computed Properties

  • Exact Mass: 281.05276g/mol
  • Monoisotopic Mass: 281.05276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 30.2Ų

5-bromo-7-methyl-2-(2-methylbutyl)-1,2,4triazolo1,5-apyridine Pricemore >>

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